6-(4-{[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)pyridine-2-carbonitrile

Specification

• CAS No.: 2640877-54-7
• Molecular Formula: C18H20FN5O
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 6-[4-[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]pyridine-2-carbonitrile
• Standard InChI: InChI=1S/C18H20FN5O/c1-12-17(19)18(22-13(2)21-12)25-11-14-6-8-24(9-7-14)16-5-3-4-15(10-20)23-16/h3-5,14H,6-9,11H2,1-2H3
• Standard InChI Key: RHKGLBIAFGRLBL-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NC(=N1)C)OCC2CCN(CC2)C3=CC=CC(=N3)C#N)F
• Canonical SMILES: CC1=C(C(=NC(=N1)C)OCC2CCN(CC2)C3=CC=CC(=N3)C#N)F

Introduction

6-(4-{[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)pyridine-2-carbonitrile is a complex organic compound featuring a pyridine core, a piperidine ring, and a fluorinated pyrimidine moiety. This unique structural arrangement suggests potential biological activity and pharmacological applications, particularly due to the presence of the 5-fluoro-2,6-dimethylpyrimidin-4-yl group, which enhances lipophilicity and metabolic stability.

Synthesis

The synthesis of compounds with similar structures typically involves multi-step pathways common in heterocyclic chemistry. These methods allow for the efficient construction of the target compound while maintaining control over stereochemistry and functional group orientation. Common methodologies include:

• Nucleophilic Substitution: Often used to introduce the piperidine and pyrimidine moieties.

• Cross-Coupling Reactions: Useful for forming carbon-carbon bonds between different rings.

• Oxidation/Reduction Steps: May be necessary to adjust the oxidation state of certain functional groups.

Biological Activity and Potential Applications

Compounds featuring pyrimidine and piperidine rings have been shown to exhibit various pharmacological properties, including antimicrobial, anticancer, and antiviral activities. The presence of a fluorinated pyrimidine group in this compound may enhance its interaction with biological targets, potentially leading to increased potency and selectivity.

Compound Type	Biological Activity
Pyrimidine Derivatives	Antimicrobial, anticancer
Piperidine Derivatives	Neurological effects, analgesic
Fluorinated Compounds	Enhanced metabolic stability